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Compound of Interest

Compound Name: Sodium tetrachloropalladate (II)

Cat. No.: B084130 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Sodium tetrachloropalladate(II) (Na₂PdCl₄) is a key inorganic compound, widely utilized as a

catalyst in organic synthesis and as a precursor for the preparation of various palladium-based

materials. This technical guide provides an in-depth overview of its synthesis, offering detailed

experimental protocols and quantitative data to support researchers in its preparation.

Synthesis Methodologies
Two primary methods for the synthesis of sodium tetrachloropalladate(II) are prevalent: the

direct reaction of palladium(II) chloride with sodium chloride, and the oxidative dissolution of

palladium metal in the presence of sodium chloride.

Reaction of Palladium(II) Chloride with Sodium Chloride
This is the most common laboratory-scale method for preparing sodium tetrachloropalladate(II).

It involves the reaction of commercially available palladium(II) chloride (PdCl₂) with a

stoichiometric excess of sodium chloride (NaCl) in an aqueous solution. The insoluble PdCl₂

reacts to form the highly soluble Na₂PdCl₄.

Oxidative Dissolution of Palladium Sponge
For larger-scale production, metallic palladium, often in the form of a sponge, can be dissolved

in a solution of sodium chloride by oxidation with chlorine gas. This method avoids the need to

first prepare palladium(II) chloride.
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Quantitative Data Presentation
The following tables summarize the quantitative data extracted from cited experimental

protocols.

Table 1: Laboratory-Scale Synthesis via Palladium(II) Chloride

Parameter Value Reference

Palladium(II) Chloride (PdCl₂) 1.0 g [1]

Sodium Chloride (NaCl) 0.66 g [1]

Water (H₂O) 100 mL [1]

Molar Ratio (PdCl₂:NaCl) Approx. 1:2 [2]

Reaction Time Overnight [1]

Temperature Room Temperature [1]

Yield Not explicitly stated in source

Purity Not explicitly stated in source

Table 2: Industrial-Scale Synthesis via Palladium Sponge
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Parameter Value Reference

Palladium Sponge 50.635 kg

Palladium as Na₂PdCl₄

solution
9.195 kg

Total Initial Palladium 59.830 kg

Sodium Chloride (NaCl) 55 kg

Chlorine (Cl₂) 37.4 kg

Water (H₂O) 160 L

Reaction Time 7.5 hours

Maximum Temperature 74 °C

Recovered Palladium as

Na₂PdCl₄
59.414 kg

Approximate Yield ~99.3%

Note: The approximate yield is calculated based on the total initial palladium and the recovered

palladium as sodium tetrachloropalladate(II) as described in the patent.

Experimental Protocols
Laboratory-Scale Synthesis from Palladium(II) Chloride
Protocol:

Combine 1.0 g of palladium(II) chloride and 0.66 g of sodium chloride in a suitable flask.[1]

Add 100 mL of deionized water.[1]

Stir the mixture overnight at room temperature.[1]

The resulting reddish-brown solution of sodium tetrachloropalladate(II) is then ready for use

or further purification.
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Industrial-Scale Synthesis from Palladium Sponge
Protocol:

Dissolve 55 kg of sodium chloride in 160 liters of water in a vessel equipped with a

mechanical stirrer.

Add 50.635 kg of palladium sponge and 9.195 kg of palladium as a Na₂PdCl₄ solution to the

vessel.

Pass chlorine gas through the liquid until absorption ceases (approximately 37.4 kg of

chlorine over 7.5 hours).

Maintain the temperature below 74 °C during the reaction.

After the chlorine treatment, boil the solution for two hours.

Cool the solution. The resulting solution will have a pH of approximately 3.4.

Filter the solution to remove any unreacted palladium. The filtrate is a concentrated solution

of sodium tetrachloropalladate(II).

Visualization of Synthesis Workflows
The following diagrams illustrate the logical flow of the described synthesis methods.

Palladium(II) Chloride (PdCl₂)

Mixing & StirringSodium Chloride (NaCl)

Water (H₂O)
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Caption: Workflow for laboratory-scale synthesis of Na₂PdCl₄.
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Caption: Workflow for industrial-scale synthesis of Na₂PdCl₄.

Characterization
The successful synthesis of sodium tetrachloropalladate(II) can be confirmed through various

analytical techniques.

Appearance: The hydrated form, Na₂PdCl₄·3H₂O, is a reddish-brown powder.[3]

Solubility: It is soluble in water.[3]

Spectroscopy:

UV-Visible Spectroscopy: The aqueous solution of sodium tetrachloropalladate(II) exhibits

characteristic absorbance peaks in the UV-Vis region, which can be used for quantitative

analysis.

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the presence of the

tetrachloropalladate anion.
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This guide provides a foundational understanding of the synthesis and preparation of sodium

tetrachloropalladate(II). For specific applications, further purification and characterization may

be required. Researchers are encouraged to consult the primary literature for more detailed

analytical data and safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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